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Compound of Interest

Compound Name:

N,N'-Bis(3-

(trimethoxysilyl)propyl)ethylenedia

mine

CAS No.: 68845-16-9

Cat. No.: B1360185 Get Quote

High-Density Amine Functionalization for Bio-
Interfaces and Composite Matrices
Executive Summary
This technical guide provides a rigorous analysis of N-(2-Aminoethyl)-3-

aminopropyltrimethoxysilane (AEAPTMS), a critical diamino-functional silane (CAS: 1760-24-

3). Unlike the ubiquitous APTES (3-aminopropyltriethoxysilane), AEAPTMS offers a dual-amine

architecture (primary and secondary) and trimethoxy hydrolyzable groups, resulting in

significantly faster hydrolysis kinetics and higher surface amine density. This document details

the physicochemical properties, mechanistic pathways, and self-validating protocols for

applying AEAPTMS in drug delivery systems (DDS) and advanced composites.

Part 1: Molecular Architecture & Physicochemical Profile
AEAPTMS is defined by its bifunctional nature: a chelating diamine headgroup and a rapid-

reacting trimethoxysilane tail. This structure dictates its superiority in applications requiring high

ligand density or metal ion chelation.

Table 1: Critical Physicochemical Constants
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Property Value
biological/Experimental
Significance

IUPAC Name
N-(2-Aminoethyl)-3-

aminopropyltrimethoxysilane
Defines structural connectivity.

Common Aliases
DAMO-T, KBM-603, Silquest

A-1120
Industry trade names.

CAS Number 1760-24-3
Unique identifier for regulatory

filing.

Molecular Weight 222.36 g/mol
Essential for calculating

monolayer coverage.

Boiling Point 261–263 °C
High BP requires vacuum

distillation for purification.

Density 1.02 g/cm³
Similar to water; affects mixing

dynamics in aqueous systems.

Hydrolyzable Group Trimethoxy (-OCH₃)₃

Fast Hydrolysis: Reacts ~4-6x

faster than ethoxy groups

(APTES).

pKa (Amine)
~10.0 (Primary), ~7.5

(Secondary)

Determines charge state at

physiological pH (7.4).

Part 2: Mechanistic Action & Kinetics[1]
The efficacy of AEAPTMS relies on two concurrent chemical processes: Hydrolysis (activation)

and Condensation (surface grafting).

2.1 The Autocatalytic Effect
Unlike alkyl-silanes that require external acid/base catalysts, AEAPTMS is autocatalytic. The

pendant amine groups locally increase pH, accelerating the hydrolysis of the methoxy groups

into reactive silanols (

).
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Risk: This rapid hydrolysis can lead to premature bulk polymerization (turning the solution

cloudy) if water concentration is not strictly controlled.

Advantage: Eliminates the need for acetic acid pre-treatment in many protocols.

2.2 Mechanism Visualization
The following diagram illustrates the pathway from the native silane to a covalently bonded

surface monolayer.
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Figure 1: Step-wise mechanism of AEAPTMS grafting. Note the autocatalytic hydrolysis step

which distinguishes amino-silanes.

Part 3: Validated Experimental Protocols
As a scientist, "following a recipe" is insufficient. You must control Critical Process Parameters

(CPPs). Below are two distinct workflows.

Protocol A: Anhydrous Deposition (High Precision)
Best for: Monolayer formation on silica nanoparticles (MSNs) or silicon wafers where precise

thickness is required.

Substrate Pre-treatment: Activate surface hydroxyls (

) using Piranha solution (

, 3:1) for 30 min. Warning: Exothermic/Explosive.

Solvent System: Toluene (anhydrous). Toluene is non-polar, preventing silane polymerization

in solution.

Reaction:
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Add AEAPTMS to Toluene to reach 1-2% (v/v) concentration.

Reflux at 110°C for 12-24 hours under inert atmosphere (

).

Why Reflux? High temp drives the reaction and removes trace water/methanol.

Washing (Critical): Wash sequentially with Toluene

Ethanol

Water.

Reasoning: Removes physisorbed (loosely held) silanes that would leach out later in

biological media.

Curing: Bake at 110°C for 1-2 hours. This "locks" the siloxane bond via dehydration.

Protocol B: Aqueous/Alcohol Deposition (Scalable)
Best for: Bulk treatment of fillers or industrial scale-up.

Solvent: 95% Ethanol / 5% Water.

Hydrolysis Step:

Adjust pH to 4.5 - 5.5 using Acetic Acid.

Scientific Logic:[1][2][3][4] Although amines are autocatalytic, a slightly acidic pH stabilizes

the silanol species and retards self-condensation, allowing time for surface adsorption.

Addition: Add AEAPTMS (1-2% wt). Stir for 5-10 mins (Hydrolysis time).

Deposition: Dip substrate or add particles. Stir for 1-2 hours at Room Temp.

Curing: Rinse with ethanol, then cure at 110°C.

Workflow Visualization
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Figure 2: Decision tree for AEAPTMS deposition protocols based on application requirements.

Part 4: Bio-Applications in Drug Development[6]
AEAPTMS is a cornerstone in designing Mesoporous Silica Nanoparticles (MSNs) for targeted

delivery.
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4.1 The "Dual-Amine" Advantage
Compared to APTES (one primary amine), AEAPTMS provides a primary and a secondary

amine.

Higher Charge Density: At pH 7.4, both amines can be protonated, resulting in a highly

positive Zeta potential (+30 to +45 mV). This aids in the electrostatic loading of negatively

charged genetic material (siRNA, DNA).

Conjugation Chemistry: The primary amine is highly reactive toward NHS-ester activated

ligands (e.g., PEG-NHS, Folate-NHS) for targeting cancer cells.

4.2 Bioconjugation Scheme
To attach a drug or protein to an AEAPTMS-modified surface:

Activation: React the carboxyl group of the drug with EDC/NHS to form a stable NHS-ester.

Conjugation: Incubate the NHS-drug with AEAPTMS-MSNs in PBS (pH 7.4).

Linkage: Formation of a stable Amide Bond.

Part 5: Quality Control & Troubleshooting (Self-
Validating Systems)
A robust protocol includes "Stop/Go" checkpoints.

5.1 The Ninhydrin Test (Qualitative)
Method: Apply 2% Ninhydrin solution in ethanol to the treated surface. Heat gently.

Validation: A deep Rhemann's Purple color indicates the presence of free primary amines.

No color = Failed silanization.

5.2 Zeta Potential (Quantitative)
Method: Disperse particles in neutral water (pH 7).

Validation: Native Silica is negative (~ -30 mV). AEAPTMS-Silica must be positive (> +25

mV). A shift of less than 20 mV suggests low coverage.
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5.3 Troubleshooting Matrix
Observation Root Cause Corrective Action

Solution turns cloudy

immediately

Bulk polymerization (Water

content too high).

Switch to anhydrous solvents

or lower pH to <5.0.

Low Amine Loading (Zeta <

+10mV)

Incomplete hydrolysis or

surface saturation.

Increase reaction time; Ensure

substrate was Piranha-

cleaned.

High Leaching (Signal loss

over time)

Physisorption only (No

covalent bond).

Implement rigorous post-

reaction washing and Thermal

Curing step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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